Cas no 253605-13-9 (1H-Indole-3-propanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester)

• Product Name: 1H-Indole-3-propanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• CAS No: 253605-13-9
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• MDL: MFCD06738881
• CID: 246685
• PubChem ID: 21716281
• Update Time: 2025-04-19

1H-Indole-3-propanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-propanoicacid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 3-(2-Methoxycarbonyl-ethyl)-indole-1-carboxylic acid tert-butyl ester
• 3-(2-METHOXYCARBONYLETHYL)INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER,
• tert-butyl 3-(3-methoxy-3-oxopropyl)indole-1-carboxylate
• 3-(3-methoxy-3-oxopropyl)-1-indolecarboxylic acid tert-butyl ester
• methyl 1-Boc-indole-3-propionate
• methyl 3-(N-Boc-indol-3-yl)propanoate
• tert-butyl 3-(3-methoxy-3-oxidanylidene-propyl)indole-1-carboxylate
• tert-butyl 3-(3-methoxy-3-oxopropyl)-1H-indole-1-carboxylate
• 253605-13-9
• AB28095
• A817813
• tert-butyl3-(3-methoxy-3-oxopropyl)-1H-indole-1-carboxylate
• SCHEMBL3169068
• CS-0450390
• FT-0739518
• URYXTMKVVGMDGB-UHFFFAOYSA-N
• DTXSID20617270
• 3-(2-Methoxycarbonylethyl)indole-1-carboxylicacidtert-butylester
• DB-067382

• MDL： MFCD06738881
• Inchi： 1S/C17H21NO4/c1-17(2,3)22-16(20)18-11-12(9-10-15(19)21-4)13-7-5-6-8-14(13)18/h5-8,11H,9-10H2,1-4H3
• InChI Key： URYXTMKVVGMDGB-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CCC(=O)OC)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.14700
• Monoisotopic Mass: 303.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 57.53000
• LogP: 3.53010